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Introduction

(Asp)2-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a highly
sensitive and specific fluorogenic substrate for measuring the activity of caspases, particularly
caspase-3, and other apoptosis-related proteases.[1][2] Caspases are a family of cysteine

proteases that play a critical role in the execution phase of apoptosis (programmed cell death).

[1]3]

The substrate consists of two aspartic acid residues linked to the amino groups of a rhodamine
110 (R110) molecule.[3][4] In its native state, the bisamide substrate is non-fluorescent.[3][5]
Upon activation of the apoptotic pathway, caspases recognize and cleave the peptide bond
after the aspartic acid residue. This enzymatic cleavage occurs in a two-step process: the first
cleavage yields a fluorescent monoamide intermediate, and the second cleavage releases the
highly fluorescent R110 molecule.[3][4][6] The resulting fluorescence intensity is directly
proportional to the amount of active caspase enzyme present in the sample. The released
R110 dye has spectral properties similar to fluorescein, making it compatible with standard
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fluorescein filter sets.[3][4] This assay is widely used for high-throughput screening of apoptosis
inducers and inhibitors.[5]

Product Information and Specifications

Quantitative data regarding (Asp)2-Rhodamine 110 and its fluorescent product are summarized
below.

Property Value References

Rhodamine 110, bis-(L-
Synonyms ] ] ) [3]
aspartic acid amide); D2-R110

C2sH22N407 (example for the
Molecular Formula [51[7]
core structure)

Varies depending on the
] specific salt/derivative (e.qg.,
Molecular Weight [51[7]
~1331 to 1515.44 g/mol for

DEVD derivatives)

Form Lyophilized solid [3][5]

Solubility Soluble in DMSO 13151171

N Store at <-20°C, desiccated
Storage Conditions ) [31[5]
and protected from light

Excitation Wavelength (R110) ~496 - 499 nm [71[81[9]

Emission Wavelength (R110) ~520 - 521 nm [71[81I9]

Generally requires cell lysis;
Cell Permeability some derivatives may be more  [3][7]

cell-permeant

Apoptotic Pathway and Substrate Cleavage

The following diagram illustrates the central role of effector caspases (like Caspase-3) in
apoptosis and the mechanism of (Asp)2-Rhodamine 110 cleavage.
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Caption: Caspase-3 activation and subsequent cleavage of (Asp)z-Rhodamine 110.
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Experimental Protocols
Reagent Preparation

a) (Asp)2-Rhodamine 110 Stock Solution (10 mM)
» Bring the vial of lyophilized (Asp)2-Rhodamine 110 to room temperature before opening.

o Add the appropriate volume of high-quality, anhydrous dimethyl sulfoxide (DMSOQO) to achieve
a 5-10 mM stock solution.[3][10] For example, for a product with a molecular weight of
1515.44 g/mol , add 66 pL of DMSO to 1 mg of substrate to make a 10 mM stock solution.

» Vortex or sonicate for approximately 2 minutes to ensure the substrate is fully dissolved.[3]
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution desiccated at -20°C for up to 3-6 months.[5][10]

b) Assay Buffer (10 mM HEPES, pH 7.5)

e Prepare a buffer containing 10 mM HEPES at pH 7.5.[10]

o Other buffers such as Tris can also be used.[10]

e The buffer may be supplemented with other components depending on the specific
experimental requirements, such as detergents for cell lysis.[10]

c) (Asp)z2-Rhodamine 110 Working Solution (100 uM)
e Prepare this solution fresh just before use.

¢ Dilute the 10 mM stock solution 1:100 in the desired assay buffer.[3] For example, add 10 pL
of 10 mM stock solution to 990 pL of assay buffer to make 1 mL of 100 pM working solution.

Experimental Workflow

The general workflow for a cell-based caspase activity assay is outlined below.
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1. Cell Culture & Treatment
Induce apoptosis in cells.

'

2. Cell Lysis
Prepare cell lysate to release caspases.

i

3. Assay Setup
Add lysate and controls to a 96-well plate.

'

4. Add Substrate
Add (Asp)z-Rhodamine 110 working solution.

y

5. Incubation
Incubate at RT or 37°C, protected from light.

i

[ 6. Fluorescence Measurement j
R r.

ead plate on a fluorescence reade

Click to download full resolution via product page

Caption: Workflow for measuring caspase activity using (Asp)2-Rhodamine 110.

In Vitro Caspase Activity Assay Protocol (96-Well Plate
Format)

This protocol is designed for measuring caspase activity in cell lysates.
o Cell Preparation and Lysis:

o Plate cells in a suitable format (e.g., 6-well or 12-well plate) and treat with apoptosis-
inducing agents or vehicle control for the desired time.
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o Harvest the cells and wash with ice-cold PBS.

o Lyse the cells using a suitable lysis buffer (e.g., the assay buffer supplemented with a non-
ionic detergent).

o Centrifuge the lysate to pellet cell debris and collect the supernatant containing the
cytosolic extract.

o Determine the protein concentration of the lysate.

e Assay Setup:
o On a black, clear-bottom 96-well microplate, add your samples and controls.[11]

o Sample Wells: Add 50 uL of cell lysate per well. Adjust the volume with assay buffer to
normalize for protein concentration if necessary.

o Negative Control (No Caspase Activity): Lysate from untreated cells.

o Inhibitor Control: Lysate from apoptotic cells pre-incubated with a caspase inhibitor (e.g.,
Ac-DEVD-CHO) to confirm signal specificity.[6][12]

o Blank Control: 50 pL of assay buffer only (to measure background fluorescence).[11]
« Initiate Reaction:

o Add 50 puL of the freshly prepared 100 uM (Asp)z-Rhodamine 110 working solution to each
well. The final substrate concentration will be 50 yuM.

o The total volume in each well should be 100 pL.
e Incubation:
o Cover the plate to protect it from light.

o Incubate for 1-2 hours at 37°C.[11] The optimal incubation time may need to be
determined empirically.

e Fluorescence Measurement:
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o Measure the fluorescence intensity using a fluorescence microplate reader with excitation
set to ~499 nm and emission set to ~521 nm.[8]

Data Analysis

o Subtract the fluorescence value of the blank control from all other readings.

o Compare the fluorescence intensity of the treated samples to the untreated control to
determine the fold-increase in caspase activity.

e For quantitative analysis, a standard curve can be generated using known concentrations of
free R110 dye.[6][11]

Summary of Experimental Parameters

Parameter Recommended Value References
Stock Solution Concentration 5-20 mM in DMSO [3][10]
Working Substrate

) ~10 - 100 pm [3]
Concentration
Assay Buffer 10 mM Tris or HEPES, pH 7.5 [10]
Incubation Temperature 22°C (RT) to 37°C [10][11]

) ] 30 minutes to 18 hours
Incubation Time ) [8][11]
(typically 1-2 hours)

Detection Wavelengths Ex: ~499 nm/Em: ~521 nm [8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/tables/rhodamine-110-based-bis-peptide-substrates.html
https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/tables/rhodamine-110-based-bis-peptide-substrates.html
http://www.ulab360.com/files/prod/manuals/201604/12/1638001.pdf
https://www.abpbio.com/product/z-devd-r110/
https://www.sigmaaldrich.com/JP/ja/product/mm/218829
https://www.sigmaaldrich.com/JP/ja/product/mm/218829
https://www.sigmaaldrich.com/JP/ja/product/mm/218829
https://biotium.com/product/caspase-3-devd-r110-fluorometric-hts-assay-kit/
https://biotium.com/product/ac-devd-r110/
https://www.promega.com/-/media/files/resources/protocols/technical-bulletins/0/apoone-homogeneous-caspase-3-7-assay-protocol.pdf?rev=4561bef504b449f58439f5e158912f2c
https://biotium.com/product/rhodamine-110-high-purity/
https://tools.thermofisher.com/content/sfs/manuals/mp06501.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/374/268/caspassyrobul.pdf
https://www.genecopoeia.com/wp-content/uploads/2015/08/A044.pdf
https://www.benchchem.com/product/b15554118/docs#application-notes-and-protocols-for-asp-rhodamine-110
https://www.benchchem.com/product/b15554118/docs#application-notes-and-protocols-for-asp-rhodamine-110
https://www.benchchem.com/product/b15554118/docs#application-notes-and-protocols-for-asp-rhodamine-110
https://www.benchchem.com/product/b15554118/docs#application-notes-and-protocols-for-asp-rhodamine-110
https://www.benchchem.com/product/b15554118?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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